Cas no 51719-67-6 (2-(3,4,5-trimethylphenyl)acetic acid)

• Product Name: 2-(3,4,5-trimethylphenyl)acetic acid
• CAS No: 51719-67-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD17019474
• CID: 935731
• PubChem ID: 261484
• Update Time: 2025-04-19

2-(3,4,5-trimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (3,4,5-TRIMETHYL-PHENYL)-ACETIC ACID
• 2-(3,4,5-trimethylphenyl)acetic acid
• (3,4,5-trimethylphenyl)acetic acid
• AC1L65EV
• AC1Q5VHM
• AR-1A3819
• CTK4J4732
• KST-1A5261
• NCIOpen2_001560
• NSC93686
• SureCN1258850
• 3,4,5-Trimethylbenzeneacetic acid
•  
• 3,4,5-trimethylphenylacetic acid
• DTXSID20294040
• NSC 93686
• EN300-260442
• DS-004635
• SCHEMBL1258850
• NSC-93686
• 51719-67-6

• MDL： MFCD17019474
• Inchi： 1S/C11H14O2/c1-7-4-10(6-11(12)13)5-8(2)9(7)3/h4-5H,6H2,1-3H3,(H,12,13)
• InChI Key： VSSHUPHLEXRDDT-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C)C(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.075
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives